7-(3-Chloro-2-butenyl)-8-[(4-chlorobutyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(3-Chloro-2-butenyl)-8-[(4-chlorobutyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
1404306-95-1
VCID:
VC0404111
InChI:
InChI=1S/C14H18Cl2N4O2S/c1-9(16)5-7-20-10-11(19(2)13(22)18-12(10)21)17-14(20)23-8-4-3-6-15/h5H,3-4,6-8H2,1-2H3,(H,18,21,22)/b9-5-
SMILES:
CC(=CCN1C2=C(N=C1SCCCCCl)N(C(=O)NC2=O)C)Cl
Molecular Formula:
C14H18Cl2N4O2S
Molecular Weight:
377.3g/mol
7-(3-Chloro-2-butenyl)-8-[(4-chlorobutyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 1404306-95-1
Main Products
VCID: VC0404111
Molecular Formula: C14H18Cl2N4O2S
Molecular Weight: 377.3g/mol
![7-(3-Chloro-2-butenyl)-8-[(4-chlorobutyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 1404306-95-1](/images/no_structure.jpg)
| CAS No. | 1404306-95-1 |
|---|---|
| Product Name | 7-(3-Chloro-2-butenyl)-8-[(4-chlorobutyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C14H18Cl2N4O2S |
| Molecular Weight | 377.3g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-8-(4-chlorobutylsulfanyl)-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C14H18Cl2N4O2S/c1-9(16)5-7-20-10-11(19(2)13(22)18-12(10)21)17-14(20)23-8-4-3-6-15/h5H,3-4,6-8H2,1-2H3,(H,18,21,22)/b9-5- |
| Standard InChIKey | NITDKHANLGZLFL-UITAMQMPSA-N |
| Isomeric SMILES | C/C(=C/CN1C2=C(N=C1SCCCCCl)N(C(=O)NC2=O)C)/Cl |
| SMILES | CC(=CCN1C2=C(N=C1SCCCCCl)N(C(=O)NC2=O)C)Cl |
| Canonical SMILES | CC(=CCN1C2=C(N=C1SCCCCCl)N(C(=O)NC2=O)C)Cl |
| PubChem Compound | 5758161 |
| Last Modified | Nov 11 2021 |
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